1-Methyl-6-(1-oxo-3-(4-phenyl-1-piperazinyl)propyl)-3,4-dihydrocarbostyril monooxalate

• CAS No.: 80845-35-8
• Molecular Formula: C25H29N3O6
• Molecular Weight: 467.5 g/mol
• IUPAC Name: 1-methyl-6-[3-(4-phenylpiperazin-1-yl)propanoyl]-3,4-dihydroquinolin-2-one;oxalic acid
• InChI: InChI=1S/C23H27N3O2.C2H2O4/c1-24-21-9-7-19(17-18(21)8-10-23(24)28)22(27)11-12-25-13-15-26(16-14-25)20-5-3-2-4-6-20;3-1(4)2(5)6/h2-7,9,17H,8,10-16H2,1H3;(H,3,4)(H,5,6)
• InChI Key: NYLVENKVJOFKLE-UHFFFAOYSA-N
• SMILES: CN1C(=O)CCC2=C1C=CC(=C2)C(=O)CCN3CCN(CC3)C4=CC=CC=C4.C(=O)(C(=O)O)O

Description

1-Methyl-6-(1-oxo-3-(4-phenyl-1-piperazinyl)propyl)-3,4-dihydrocarbostyril monooxalate is a useful research compound. Its molecular formula is C25H29N3O6 and its molecular weight is 467.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.6 Grams of 1-methyl-6-(1-oxo-3-chloropropyl)-3,4-dihydrocarbostyril, 1.2 g of pyridine and 2.0 g of 4-phenylpiperizine were mixed into 30 ml of dimethylformamide and the mixture was stirred at 70°-80° C. for 7 hours. The reaction mixture was poured into 100 ml of 5%-sodium hydrogencarbonate solution and was extracted with chloroform. The chloroform layer was washed with water, dried and chloroform was removed by distillation. The residue thus obtained was dissolved with acetone and the pH of the solution was adjusted to pH 4 by adding 5%-oxalic acid acetone solution to form crystalline precipitates. The precipitates were collected by filtration and recrystallized from ethanol-water to obtain 2.8 g of 1-methyl-6-[1-oxo-3-(4-phenyl-1-piperazinyl)propyl]-3,4-dihydrocarbostyril monooxalate in colorless flake-like crystals.